Cas no 1196155-26-6 (Ethyl 2-(aminomethyl)pyrimidine-5-carboxylate hydrochloride)

• Product Name: Ethyl 2-(aminomethyl)pyrimidine-5-carboxylate hydrochloride
• CAS No: 1196155-26-6
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• CID: 2616680
• Update Time: 2023-08-07

Ethyl 2-(aminomethyl)pyrimidine-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(aminomethyl)pyrimidine-5-carboxylate,hydrochloride
• ETHYL 2-(AMINOMETHYL)PYRIMIDINE-5-CARBOXYLATE HYDROCHLORIDE
• AB63382
• Ethyl 2-(aminomethyl)pyrimidine-5-carboxylate hydrochloride

• Inchi： 1S/C8H11N3O2.ClH/c1-2-13-8(12)6-4-10-7(3-9)11-5-6;/h4-5H,2-3,9H2,1H3;1H
• InChI Key： OUPKDIJINPOOOI-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=NC(CN)=NC=1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Topological Polar Surface Area: 78.1